![molecular formula C8H10O3 B7841273 6-Oxobicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B7841273.png)
6-Oxobicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
6-Oxobicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
Synthesis and Stereostructure Analysis : Palkó et al. (2005) synthesized derivatives of 6-oxobicyclo[2.2.1]heptane-2-carboxylic acid, focusing on stereostructure and using techniques like IR and NMR spectroscopy for structure verification (Palkó, Sándor, Sohár, & Fülöp, 2005).
Hydrogen Bonding Studies : Wong et al. (2000) investigated the hydrogen bonding in norbornyl keto acids, which are structurally related to this compound, revealing insights into its molecular interactions (Wong, Macalintal, Brunskill, Lalancette, & Thompson, 2000).
Conformational Studies : Research by Thompson et al. (2004) on similar compounds demonstrated the significance of hydrogen bonding and molecular conformation in derivatives of this compound (Thompson, Coté, & Lalancette, 2004).
Chemical and Pharmaceutical Applications
Gamma-Turn Mimic Synthesis : Park et al. (2008) developed an efficient synthesis of 6-aminobicyclo[2.2.1]heptane-2-carboxylic acid, a novel γ-turn mimic. This research is crucial for understanding the structural properties for potential pharmaceutical applications (Park et al., 2008).
Heterocycle Preparation : Miklós et al. (2002) explored the use of related compounds in stereoselective preparation of heterocycles, which are significant in pharmaceutical chemistry (Miklós et al., 2002).
Medicinal Chemistry Modules : Kou et al. (2017) synthesized morpholine amino acids, including derivatives of this compound, highlighting their potential as modular components in drug development (Kou et al., 2017).
Analytical and Synthetic Methodologies
Enantiomeric Resolution Method Development : Tang et al. (2009) developed an LC method for resolving enantiomers of similar compounds, which could be applied to this compound, enhancing its analytical characterization (Tang et al., 2009).
Synthesis of α-Amino Acids : Strachan et al. (2006) reported the synthesis of novel bicyclic α-amino acids, which may include research on this compound. This work contributes to the broader understanding of amino acid derivatives in synthetic chemistry (Strachan, Whitaker, Miller, & Bhatti, 2006).
properties
IUPAC Name |
6-oxobicyclo[2.2.1]heptane-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c9-7-3-4-1-5(7)6(2-4)8(10)11/h4-6H,1-3H2,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUOYCLYBCGDWPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1C(=O)C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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